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CAS No.: 2528-36-1
Cat. No.: S567549

Compound Focus: Dibutyl phenyl phosphate

Get Quote

The table below summarizes the fundamental identifiers and properties of Dibutyl Phenyl Phosphate

(DBPP) from the search results.

Property Description

CAS Number 2528-36-1 [1] [2]

Molecular C14H2304P [1] [2]

Formula

SMILES O=P(OCCCC)(OCCCC)OC1=CC=CC=C1 [1] [2]

Description Organophosphate compound used as a plasticizer and flame retardant; colorless to
pale yellow liquid with a characteristic odor [1].

Molecular 286.30 g/mol [1] [2]

Weight

Reported LogP

4.807 (Crippen Calculated Property) [3]

Reported Physicochemical and Safety Data
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Available data on its physical, chemical, and safety properties are listed in the table below. Please note that

some values are calculated and not experimental.

Property /
Category . Value | Statement
Identifier
Physical logP 4.807 (Crippen Calculated Property) [3]
Properties (logPoct/wat)
McGowan 228.300 ml/mol [3]
Volume (McVol)
Water Solubility -5.96 (Crippen Calculated Property) [3]
(log10WS)
Safety GHS Hazard H302 (Harmful if swallowed), H312 (Harmful in contact with skin),
Information Statements H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H332 (Harmful if inhaled), H335 (May cause respiratory irritation)
[2]
Precautionary P261, P264, P270, P271, P280, P301+P312, P302+P352,
Statements P304+P340, P305+P351+P338, P330, P332+P313, P337+P313,
P362, P403+P233, P405, P501 [2]
Other MDL Number MFCDO00438060 [2]
Identifiers
Synonyms Di(n-butyl) phenyl phosphate; Phosphoric acid, dibutyl phenyl

ester [1]

Analytical Methodology for DBPP

One source provides a high-level description of an HPLC method for separating DBPP, though it is not a

detailed experimental protocol [4].

e Application: Separation and analysis of Dibutyl phenyl phosphate [4].
¢ Technique: Reverse-Phase (RP) High-Performance Liquid Chromatography (HPLC) [4].
e Column: Newcrom R1 (a reverse-phase column with low silanol activity) [4].
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¢ Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid. For Mass-Spec (MS)
compatibility, phosphoric acid can be replaced with formic acid [4].

¢ Note: The provider states that the results were obtained by a proprietary algorithm and may deviate
from actual experimental data [4].

Insights from Broader Context and Research Gaps

While direct data on DBPP is limited, the search results highlight advanced methodologies for property

prediction that are relevant to drug development professionals.

¢ Lipophilicity Prediction for Peptide-like Compounds: A 2018 study developed machine learning
models (like LASSO and Support Vector Regression) to predict the lipophilicity (log D7.4) of peptides
and their derivatives. These models use molecular descriptors related to charge and surface polarity,
demonstrating that bespoke computational approaches are needed for compounds that fall outside
the scope of classical small-molecule medicinal chemistry [5].

e Drug-Likeness Prediction Strategies: A 2024 study introduced the DBPP-Predictor (though this
acronym refers to a "property profile-based prediction strategy,” not the compound DBPP). This tool
integrates multiple physicochemical and ADMET properties into a single "property profile" to assess a
chemical's potential to become a successful drug candidate [6]. The following diagram illustrates its
conceptual workflow.

Compound Input Physicochemical
(SMILES) Properties

ADMET
Properties
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Conceptual workflow of the DBPP-Predictor for drug-likeness assessment [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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